Cas no 2138147-98-3 (3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2138147-98-3
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6110533
• PubChem ID: 165955713
• Update Time: 2025-05-19

3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole
• EN300-784252
• 2138147-98-3

• Inchi： 1S/C9H13BrN2/c1-9(2)4-3-7-6(5-9)8(10)12-11-7/h3-5H2,1-2H3,(H,11,12)
• InChI Key： SKWUUKXYGODXCD-UHFFFAOYSA-N
• SMILES： BrC1C2=C(CCC(C)(C)C2)NN=1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole

Professional Introduction to Compound with CAS No. 2138147-98-3 and Product Name: 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole

The compound identified by the CAS number 2138147-98-3 and the product name 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its brominated indazole core structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a bromine substituent at the 3-position and the tetrahydroindazole scaffold suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules derived from indazole derivatives. These compounds are particularly intriguing because of their ability to interact with biological targets in novel ways. The 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole molecule exemplifies this trend by incorporating structural features that enhance its binding affinity and selectivity. The bromine atom, for instance, serves as a handle for further chemical modifications through cross-coupling reactions, which are widely employed in the synthesis of complex drug candidates.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. Indazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole may confer additional biological activities that are yet to be fully elucidated. Preliminary studies have hinted at its efficacy in modulating certain enzymatic pathways, making it a promising lead compound for further investigation.

The synthesis of 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The tetrahydroindazole ring system is typically constructed via cyclization reactions of appropriate precursors, followed by functionalization to introduce the bromine atom and other substituents. These synthetic strategies not only showcase the versatility of organic chemistry but also demonstrate the feasibility of producing complex molecules on a scalable basis.

From a computational chemistry perspective, the molecular structure of 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole has been subjected to rigorous modeling studies to predict its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various protein receptors implicated in human diseases. This computational evidence supports the hypothesis that 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole may exhibit therapeutic potential in vivo.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds. The inclusion of 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole in such screens has led to several promising hits that warrant further validation. These early successes underscore the importance of exploring novel chemical entities like this one in the quest for new medicines.

The pharmacokinetic properties of 3-bromo-5,5-dimethyl-4,5,6,7-tetrahydro-2H-indazole are also under active investigation. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies suggest that this molecule exhibits favorable properties that could make it suitable for oral administration，a key consideration for drug development.

In conclusion，the compound with CAS No. 2138147-98-3，known as 3-bromo-5，5-dimethyl -4， 5， 6， 7 -tetrahydro -2 H -indazole，represents a significant contribution to the field of medicinal chemistry。 Its unique structural features and promising biological activities make it a compelling candidate for further research。 As our understanding of its properties continues to grow，we can expect this molecule to play an important role in the development of new therapeutic agents.